molecular formula C21H18O5 B8653993 Dimethyl 4,4'-(3-oxopenta-1,4-diene-1,5-diyl)dibenzoate CAS No. 129009-94-5

Dimethyl 4,4'-(3-oxopenta-1,4-diene-1,5-diyl)dibenzoate

Cat. No.: B8653993
CAS No.: 129009-94-5
M. Wt: 350.4 g/mol
InChI Key: VPJRXBHPBXCPQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl 4,4'-(3-oxopenta-1,4-diene-1,5-diyl)dibenzoate is a useful research compound. Its molecular formula is C21H18O5 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

129009-94-5

Molecular Formula

C21H18O5

Molecular Weight

350.4 g/mol

IUPAC Name

methyl 4-[5-(4-methoxycarbonylphenyl)-3-oxopenta-1,4-dienyl]benzoate

InChI

InChI=1S/C21H18O5/c1-25-20(23)17-9-3-15(4-10-17)7-13-19(22)14-8-16-5-11-18(12-6-16)21(24)26-2/h3-14H,1-2H3

InChI Key

VPJRXBHPBXCPQN-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=C(C=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Carbmethoxybenzaldehyde (1ae, 0.62 g, 3.8 mmol) and acetone (19, 0.14 ml, 1.9 mmol) were combined in methanol (20 ml) and stirred under a nitrogen atmosphere for 15 min at room temperature. A solution of sodium hydroxide (0.15 g, 3.8 mmol) in water (5 ml) was added the mixture stirred for 18 hr at room temperature under a nitrogen atmosphere. The resulting precipitate was filtered and recrystallized from xylene to give 0.29 g (44%) of a yellow solid: mp 206-210° C. [expected mp 221-223° C.]; 1H NMR: δ 3.92 (s, 6H), 7.12 (d, 2H, J=16.1 Hz), 7.65 (d, 4H, J=8.1 Hz), 7.73 (d, 2H, J=15.9 Hz), 8.06 (d, 4H, J=8.0 Hz); 13C NMR: δ 52.3, 127.1, 128.1, 130.1, 131.6, 138.8, 142.1, 166.2, 188.0.
Quantity
0.62 g
Type
reactant
Reaction Step One
Quantity
0.14 mL
Type
reactant
Reaction Step Two
Quantity
0.15 g
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four
Yield
44%

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